Cas no 1250092-45-5 ({1-(bromomethyl)cyclopentyloxy}cycloheptane)

• Product Name: {1-(bromomethyl)cyclopentyloxy}cycloheptane
• CAS No: 1250092-45-5
• MF: C₁₃H₂₃BrO
• MW: 275.225123643875
• CID: 6174912
• PubChem ID: 62107804
• Update Time: 2025-08-05

{1-(bromomethyl)cyclopentyloxy}cycloheptane Chemical and Physical Properties

Names and Identifiers

• {1-(bromomethyl)cyclopentyloxy}cycloheptane
• 1250092-45-5
• AKOS011387360
• {[1-(bromomethyl)cyclopentyl]oxy}cycloheptane
• EN300-1134333

• Inchi： 1S/C13H23BrO/c14-11-13(9-5-6-10-13)15-12-7-3-1-2-4-8-12/h12H,1-11H2
• InChI Key： PUCPODGPAMEJIO-UHFFFAOYSA-N
• SMILES： BrCC1(CCCC1)OC1CCCCCC1

Computed Properties

• Exact Mass: 274.09323g/mol
• Monoisotopic Mass: 274.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on {1-(bromomethyl)cyclopentyloxy}cycloheptane

Professional Introduction to Compound with CAS No 1250092-45-5 and Product Name {1-(bromomethyl)cyclopentyloxy)cycloheptane}

The compound with the CAS number 1250092-45-5 and the product name {1-(bromomethyl)cyclopentyloxy)cycloheptane} represents a significant advancement in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both a bromomethyl group and a cyclopentyloxy moiety in its molecular structure suggests a high degree of versatility, making it a valuable intermediate in organic synthesis and drug discovery processes.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their pharmacological properties. The cycloheptane ring in {1-(bromomethyl)cyclopentyloxy)cycloheptane} serves as an ideal scaffold for constructing more complex molecules, thanks to its rigid three-dimensional structure. This structural feature is particularly advantageous in designing molecules that can interact with biological targets with high specificity. The bromomethyl group, on the other hand, provides a reactive site for further functionalization, enabling chemists to introduce additional substituents and tailor the compound’s properties to meet specific requirements.

One of the most exciting aspects of this compound is its potential role in the synthesis of bioactive molecules. Researchers have been exploring its utility in creating derivatives that exhibit significant biological activity. For instance, studies have shown that compounds derived from {1-(bromomethyl)cyclopentyloxy)cycloheptane} can interact with various enzymes and receptors, making them promising candidates for treating a range of diseases. These findings are particularly intriguing given the growing interest in targeted therapy approaches, where compounds are designed to interact selectively with disease-causing targets.

The synthesis of {1-(bromomethyl)cyclopentyloxy)cycloheptane involves a series of well-established organic reactions, including halogenation and etherification processes. These reactions are critical in establishing the compound’s unique structural features and ensuring its reactivity in subsequent synthetic steps. The precision required in these synthetic routes underscores the importance of advanced techniques such as chromatography and spectroscopy in characterizing the compound’s purity and molecular structure.

Recent advancements in computational chemistry have further enhanced our understanding of how {1-(bromomethyl)cyclopentyloxy)cycloheptane interacts with biological systems. Molecular modeling studies have revealed insights into its binding affinity and mode of action, providing valuable information for drug design. These computational approaches complement traditional experimental methods, offering a more comprehensive view of the compound’s potential applications. By integrating both experimental and computational data, researchers can optimize synthetic routes and improve the yield of biologically active derivatives.

The pharmaceutical industry is increasingly recognizing the importance of innovative intermediates like 1250092-45-5 and {1-(bromomethyl)cyclopentyloxy)cycloheptane} in driving drug discovery efforts. Their unique structural features make them versatile building blocks for creating novel therapeutic agents. As research continues to uncover new applications for these compounds, their significance in pharmaceutical development is likely to grow even further. Collaborative efforts between academia and industry are essential to harness their full potential and bring new treatments to patients worldwide.

In conclusion, 1250092-45-5 and {1-(bromomethyl)cyclopentyloxy)cycloheptane} represent exciting advancements in synthetic chemistry and pharmaceutical research. Their unique structural features and reactivity make them valuable tools for developing new therapeutic agents. As our understanding of their properties continues to evolve, so too will their applications in medicine. The ongoing exploration of these compounds promises to yield significant benefits for both researchers and patients alike.